Cas no 113321-96-3 (2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 113321-96-3
• MF: C₁₂H₁₁ClF₃NO₂
• MW: 293.669452905655
• CID: 3624744
• PubChem ID: 85544358
• Update Time: 2025-06-07

2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]-
• 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]-2-Pyrrolidinone
• R406639
• 4-(Chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• 113321-96-3
• EN300-373331
• DTXSID101028668
• NS00067449

• Inchi： 1S/C12H11ClF3NO2/c13-5-7-6-17(11(19)10(7)18)9-3-1-2-8(4-9)12(14,15)16/h1-4,7,10,18H,5-6H2
• InChI Key： INRLFFVTHPXRNK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)CC(CCl)C(O)C1=O

Computed Properties

• Exact Mass: 293.0430408Da
• Monoisotopic Mass: 293.0430408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]-

Professional Introduction to 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] (CAS No. 113321-96-3)

2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] (CAS No. 113321-96-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of pyrrolidinone derivatives, which are known for their broad spectrum of biological activities and potential applications in drug development. The presence of a chloromethyl group at the 4-position and a hydroxy group at the 3-position, coupled with a trifluoromethylphenyl moiety at the 1-position, endows this molecule with distinctive reactivity and biological relevance.

The chemical structure of 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] can be described as a fused heterocyclic system consisting of a pyrrolidinone ring connected to an aromatic ring substituted with a trifluoromethyl group. The chloromethyl functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through nucleophilic addition reactions. Meanwhile, the hydroxy group introduces polarity and potential hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidinone derivatives, particularly those incorporating fluorinated aromatic rings. The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in many drug candidates. This feature makes 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] an attractive scaffold for designing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase in tumor growth and energy metabolism. The structural features of 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] make it a promising candidate for modulating these enzymes by interacting with key residues in their active sites. Additionally, the compound's ability to undergo further derivatization allows researchers to fine-tune its properties for optimal biological activity.

Another area where this compound shows promise is in the field of neurology. Pyrrolidinone derivatives have been investigated for their potential to interact with neurotransmitter receptors and ion channels. The presence of both polar (hydroxy) and non-polar (chloromethyl, trifluoromethylphenyl) functional groups in 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] suggests that it may be capable of binding to multiple targets within the central nervous system. This versatility could make it useful in treating neurological disorders characterized by complex pathophysiology.

The synthesis of 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the chloromethyl group via chlorination or formylation reactions, followed by functionalization at the 3-position with a hydroxyl group. The attachment of the trifluoromethylphenyl moiety typically involves palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In terms of analytical characterization, this compound is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about its molecular structure, purity, and impurities. Additionally, computational studies such as molecular dynamics simulations and quantum mechanical calculations are often employed to predict its interactions with biological targets and assess its pharmacokinetic properties.

The safety profile of 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] is an important consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, further research is needed to fully understand its safety margins. In vitro toxicity assays using cell lines are commonly performed to evaluate its effects on mammalian cells. Additionally, animal models can provide insights into its pharmacokinetic behavior and potential long-term side effects.

Future directions in the study of this compound include exploring its efficacy in preclinical models of cancer and neurological disorders. By synthesizing analogs with modified substituents, researchers can identify structural features that enhance potency and selectivity for specific biological targets. Furthermore, investigating its mechanism of action will provide valuable insights into how it interacts with cellular pathways and contributes to therapeutic effects.

The broader significance of compounds like 2-Pyrrolidinone, 4-(chloromethyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl] lies in their role as building blocks for innovative drug discovery programs. The ability to modify their structures allows for rapid exploration of chemical space and identification of novel lead compounds with therapeutic potential. As research continues in this area, it is likely that more derivatives will be developed and tested for their efficacy across a wide range of diseases.